Lead nitrate

Specification

• CAS No.: 10099-74-8
• Molecular Formula: N2O6Pb; Pb(NO3)2; Pb(NO3)2; N2O6P
• Molecular Weight: 331 g/mol
• IUPAC Name: lead(2+);dinitrate
• Standard InChI: InChI=1S/2NO3.Pb/c2*2-1(3)4;/q2*-1;+2
• Standard InChI Key: RLJMLMKIBZAXJO-UHFFFAOYSA-N
• Impurities: Impurities typically present in the reagent grade incl copper, iron and chloride ...
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Pb+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Pb+2]
• Colorform: White or colorless translucent crystals; Colorless, cubic crystals
• Melting Point: 470 °C

Introduction

Chemical Properties and Structure

Physical Characteristics

Lead nitrate typically appears as a colorless crystal or white powder with a molecular weight of 331.2 g/mol and a density of 4.53 g/cm³. Unlike most other lead(II) salts, lead nitrate exhibits high solubility in water, approximately 50 g/100 mL at 20°C. The compound also demonstrates solubility in ethanol and glycerol but remains insoluble in acetone and diethyl ether. Lead nitrate has a melting point of 270°C and decomposes at its boiling point of 300°C, yielding lead oxide and nitrogen dioxide.

Chemical Structure and Reactivity

The chemical structure of lead nitrate consists of a lead cation (Pb²⁺) coordinated to two nitrate anions (NO₃⁻). The lead cation exists in the +2 oxidation state, while the nitrate anions maintain a -1 oxidation state. This arrangement can be represented by the dissociation equation:

Pb(NO₃)₂ → Pb²⁺ + 2NO₃⁻

Lead nitrate functions as an oxidizer and has historically been utilized in pyrotechnics due to this property. The compound readily dissolves in water and dilute nitric acid, forming various basic nitrates when exposed to alkaline conditions. At lower pH levels, Pb₂(OH)₂(NO₃)₂ emerges as the predominant species, while higher pH environments promote the formation of Pb₆(OH)₅NO₃.

Coordination Chemistry

Lead nitrate demonstrates interesting coordination chemistry, forming complex structures with various ligands. As a "soft acid," lead(II) exhibits strong affinity for "soft bases," particularly sulfur and phosphorus-containing ligands. In solution, lead nitrate readily forms coordination complexes. For example, when combined with pentaethylene glycol in a solution of acetonitrile and methanol, it forms [Pb(NO₃)₂EO5], where the EO5 chain wraps around the lead ion in an equatorial plane similar to a crown ether configuration. Such complexes typically exhibit a bicapped square antiprism molecular geometry with a coordination number of 10.

Production Methods

Laboratory Synthesis

Lead nitrate production involves several chemical pathways, all yielding the same compound through different starting materials:

• Reaction of lead oxide or lead carbonate with nitric acid:
  PbO + 2HNO₃ → Pb(NO₃)₂ + H₂O
  PbCO₃ + 2HNO₃ → Pb(NO₃)₂ + H₂O + CO₂

• Reaction of metallic lead with diluted nitric acid:
  3Pb + 8HNO₃ → 3Pb(NO₃)₂ + 2NO + 4H₂O

The reaction between lead carbonate and diluted nitric acid produces vigorous effervescence as carbon dioxide releases5. When using lead metal, the reaction proceeds slowly and requires diluted rather than concentrated nitric acid to facilitate the oxidation process5. Lead oxide reacts vigorously with concentrated nitric acid to produce lead nitrate5.

Industrial Production

Industrial production of lead nitrate follows a carefully controlled process involving several steps:

• Initial reaction of lead oxide or lead carbonate with nitric acid

• Filtration and washing of the precipitate to remove impurities

• Drying and crystallization to yield high-purity lead nitrate

This process requires precise control of temperature, pressure, and other reaction conditions to ensure product quality and purity. Historically, lead nitrate production remained small-scale until the nineteenth century, when commercial production expanded in Europe and the United States to support growing industrial applications.

Historical Context

Discovery and Early Uses

Lead nitrate has a rich historical background dating back to the Middle Ages, when it was known as "plumbum dulce" (sweet lead) due to its taste. The compound was first formally identified in 1597 by the alchemist Andreas Libavius. Early production involved small-scale operations primarily for direct application in producing other lead compounds.

Historical Applications

Historically, lead nitrate served as a critical raw material in the production of pigments for lead paints, particularly chrome yellow (lead(II) chromate, PbCrO₄) and chrome orange (basic lead(II) chromate, Pb₂CrO₅). These pigments found extensive use in dyeing and printing calico and other textiles. Additionally, lead nitrate functioned as an oxidizer in black powder and, together with lead azide, in specialized explosives.

Industrial Applications

Mining Industry

Lead nitrate plays a crucial role in the mining industry, particularly in gold cyanidation processes. The compound aids in the dissolution of gold and silver from ores, improving extraction efficiency and yield. Its applications in this sector continue to grow, with increased usage since approximately the year 2000.

Manufacturing and Production

Beyond mining, lead nitrate serves multiple industrial functions:

• Explosives manufacturing: Component in formulations enhancing stability and effectiveness

• Heat stabilization: Used in nylon and polyester production

• Specialty coatings: Applied in photothermographic paper production

• Dye and pigment production: Utilized in synthesizing various colorants for textiles and paints

Analytical and Research Applications

In laboratory settings, lead nitrate functions as a chemical reagent for various analytical procedures and chemical synthesis pathways. Its role as a standard laboratory chemical enables numerous research applications and experimental protocols.

Toxicological Profile

Mechanisms of Toxicity

Lead nitrate exhibits significant toxicity through multiple mechanisms. Research indicates that lead nitrate exposure reduces endogenous antioxidant activities, thereby exposing biological systems to damaging free radicals. Studies have demonstrated that lead nitrate significantly decreases superoxide dismutase and catalase activities, which normally function as protective antioxidant enzymes.

Hepatotoxicity

Lead nitrate demonstrates pronounced hepatotoxic effects. Research has shown that the compound alters liver cell structure, dilates and congests the microcapillary system of the liver, induces karyopyknosis (irreversible chromatin condensation), and stimulates significant cell proliferation evidenced by numerous mitotic figures. The observed karyopyknosis represents an irreversible condensation of chromatin in cell nuclei undergoing necrosis or apoptosis.

Environmental Considerations

Environmental Impact

Lead nitrate poses significant environmental concerns due to its aquatic toxicity and persistence. Its release into ecosystems can damage aquatic organisms and potentially lead to long-term adverse effects in aquatic environments. The compound's high water solubility facilitates its mobility in soil and water systems, potentially contaminating groundwater resources.

Regulatory Framework

Due to these environmental hazards, lead nitrate falls under strict regulatory frameworks internationally. Regulations typically address:

• Manufacturing standards and quality control

• Transportation and storage requirements

• Waste disposal protocols

• Workplace exposure limits

• Environmental release restrictions

Compliance with these regulations remains essential for industries utilizing lead nitrate in their operations.

Research Findings

Oxidative Stress Studies

Recent research has established that lead nitrate significantly influences oxidative stress parameters in biological systems. Experimental studies using Wistar rats demonstrated that lead nitrate exposure (30 mg/kg for 14 days) significantly reduced catalase and superoxide dismutase activities. These findings confirm that altered antioxidant enzyme activities contribute substantially to lead nitrate-induced toxicity.

Protective Interventions

Scientific investigations have explored potential protective interventions against lead nitrate toxicity. Studies examining the efficacy of Morinda lucida stem bark extract in reversing lead nitrate-induced hepatotoxicity found that middle (250 mg/kg) and high (500 mg/kg) doses significantly increased antioxidant activities, demonstrating potential therapeutic value. These protective effects likely stem from flavonoids and phenolic compounds present in the extract, which exhibit high antioxidant activities.

Biochemical Mechanisms

Research has elucidated biochemical mechanisms underlying lead nitrate toxicity, identifying that liver damage results from altered pro-oxidant-antioxidant balance. This disruption leads to congestion from blood stagnation in capillaries due to compromised venous outflow. These findings provide valuable insights for developing targeted interventions against lead nitrate toxicity.